Ethyl (2E)-2-[(1-ethyl-5-methylpyrazol-4-yl)methylidene]-5-(4-hydroxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2E)-2-[(1-ethyl-5-methylpyrazol-4-yl)methylidene]-5-(4-hydroxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name:
Vulcanchem
CAS No.:
494219-82-8
VCID:
VC0453927
InChI:
InChI=1S/C23H24N4O4S/c1-5-26-14(4)16(12-24-26)11-18-21(29)27-20(15-7-9-17(28)10-8-15)19(22(30)31-6-2)13(3)25-23(27)32-18/h7-12,20,28H,5-6H2,1-4H3/b18-11+
SMILES:
CCN1C(=C(C=N1)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)O)C
Molecular Formula:
C23H24N4O4S
Molecular Weight:
452.5g/mol
Ethyl (2E)-2-[(1-ethyl-5-methylpyrazol-4-yl)methylidene]-5-(4-hydroxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
CAS No.: 494219-82-8
Main Products
VCID: VC0453927
Molecular Formula: C23H24N4O4S
Molecular Weight: 452.5g/mol
CAS No. | 494219-82-8 |
---|---|
Product Name | Ethyl (2E)-2-[(1-ethyl-5-methylpyrazol-4-yl)methylidene]-5-(4-hydroxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
Molecular Formula | C23H24N4O4S |
Molecular Weight | 452.5g/mol |
IUPAC Name | ethyl (2E)-2-[(1-ethyl-5-methylpyrazol-4-yl)methylidene]-5-(4-hydroxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
Standard InChI | InChI=1S/C23H24N4O4S/c1-5-26-14(4)16(12-24-26)11-18-21(29)27-20(15-7-9-17(28)10-8-15)19(22(30)31-6-2)13(3)25-23(27)32-18/h7-12,20,28H,5-6H2,1-4H3/b18-11+ |
Standard InChIKey | ZDFARUDKZVNYFP-WOJGMQOQSA-N |
Isomeric SMILES | CCN1C(=C(C=N1)/C=C/2\C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)O)C |
SMILES | CCN1C(=C(C=N1)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)O)C |
Canonical SMILES | CCN1C(=C(C=N1)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)O)C |
PubChem Compound | 6372005 |
Last Modified | Nov 11 2021 |
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